Cas no 2411184-36-4 (N-{(1R,2R)-2-hydroxy-4-(5-methyl-4H-1,2,4-triazol-3-yl)cyclopentylmethyl}prop-2-enamide)

• Product Name: N-{(1R,2R)-2-hydroxy-4-(5-methyl-4H-1,2,4-triazol-3-yl)cyclopentylmethyl}prop-2-enamide
• CAS No: 2411184-36-4
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5928778
• PubChem ID: 154765725
• Update Time: 2025-05-19

N-{(1R,2R)-2-hydroxy-4-(5-methyl-4H-1,2,4-triazol-3-yl)cyclopentylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{(1R,2R)-2-hydroxy-4-(5-methyl-4H-1,2,4-triazol-3-yl)cyclopentylmethyl}prop-2-enamide
• Z2732399348
• N-{[(1R,2R)-2-hydroxy-4-(5-methyl-4H-1,2,4-triazol-3-yl)cyclopentyl]methyl}prop-2-enamide
• EN300-26585078
• 2411184-36-4

• Inchi： 1S/C12H18N4O2/c1-3-11(18)13-6-9-4-8(5-10(9)17)12-14-7(2)15-16-12/h3,8-10,17H,1,4-6H2,2H3,(H,13,18)(H,14,15,16)/t8?,9-,10-/m1/s1
• InChI Key： ODQQOBKWKCNWIM-VXRWAFEHSA-N
• SMILES： O[C@@H]1CC(C2=NNC(C)=N2)C[C@@H]1CNC(C=C)=O

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.9Ų

Additional information on N-{(1R,2R)-2-hydroxy-4-(5-methyl-4H-1,2,4-triazol-3-yl)cyclopentylmethyl}prop-2-enamide

Comprehensive Overview of N-{(1R,2R)-2-hydroxy-4-(5-methyl-4H-1,2,4-triazol-3-yl)cyclopentylmethyl}prop-2-enamide (CAS No. 2411184-36-4)

In the rapidly evolving field of medicinal chemistry, N-{(1R,2R)-2-hydroxy-4-(5-methyl-4H-1,2,4-triazol-3-yl)cyclopentylmethyl}prop-2-enamide (CAS No. 2411184-36-4) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopentylmethyl backbone and 1,2,4-triazole moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a hydroxycyclopentyl group with a prop-2-enamide side chain, offering a versatile scaffold for further modifications.

The compound's CAS No. 2411184-36-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in the pharmaceutical sector. One of the key reasons for this attention is its potential role in targeting specific enzymatic pathways. The presence of the 5-methyl-4H-1,2,4-triazol-3-yl group is particularly noteworthy, as triazole derivatives are known for their bioactivity in modulating various biological processes. This has led to a surge in inquiries about its synthesis, stability, and potential therapeutic applications.

Recent trends in AI-driven drug discovery have further amplified interest in N-{(1R,2R)-2-hydroxy-4-(5-methyl-4H-1,2,4-triazol-3-yl)cyclopentylmethyl}prop-2-enamide. Machine learning models are being employed to predict its interactions with biological targets, reducing the time and cost associated with traditional screening methods. This aligns with the broader industry shift toward computational chemistry and high-throughput screening, which are revolutionizing how novel compounds are identified and optimized.

Another area of exploration is the compound's potential in personalized medicine. Given its modular structure, researchers are investigating how slight modifications could tailor its properties for specific patient populations. This is particularly relevant in the context of precision oncology and neurodegenerative diseases, where targeted therapies are in high demand. The hydroxycyclopentyl moiety, for instance, may offer advantages in blood-brain barrier penetration, a critical factor for central nervous system (CNS) drug development.

From a synthetic chemistry perspective, the challenges and opportunities associated with CAS No. 2411184-36-4 are equally compelling. The stereochemistry of the (1R,2R)-2-hydroxy group introduces complexity in its synthesis, requiring advanced chiral techniques. This has spurred discussions in online forums and research communities about optimal routes for its large-scale production, with many advocating for asymmetric catalysis or enzymatic resolution methods.

Environmental and regulatory considerations are also part of the conversation surrounding this compound. As the pharmaceutical industry moves toward green chemistry principles, researchers are evaluating the ecological footprint of synthesizing N-{(1R,2R)-2-hydroxy-4-(5-methyl-4H-1,2,4-triazol-3-yl)cyclopentylmethyl}prop-2-enamide. Solvent selection, waste minimization, and energy efficiency are all critical factors being addressed in recent publications and patents related to this molecule.

In summary, N-{(1R,2R)-2-hydroxy-4-(5-methyl-4H-1,2,4-triazol-3-yl)cyclopentylmethyl}prop-2-enamide (CAS No. 2411184-36-4) represents a fascinating case study at the intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with the innovative tools now available for its study, position it as a compound to watch in the coming years. Whether through AI-assisted drug design, sustainable synthesis, or targeted therapy development, this molecule continues to inspire new avenues of scientific inquiry.